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Compound of Interest

Compound Name: 1-Benzyl-4-iodoimidazole

Cat. No.: B1280973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-benzyl-4-iodoimidazole, a key

heterocyclic building block in medicinal chemistry and pharmaceutical development. The

document details its chemical identity, including its CAS number and structure, and presents a

putative synthesis protocol based on established chemical transformations. Key

physicochemical properties are summarized in a structured format. While specific biological

activity and signaling pathway involvement for this exact molecule are not extensively

documented in publicly available literature, this guide explores the known biological

significance of closely related imidazole and N-benzylimidazole derivatives, providing a basis

for potential research applications.

Chemical Identity and Properties
CAS Number: 536760-32-4[1]

Molecular Formula: C₁₀H₉IN₂[1]

Molecular Weight: 284.10 g/mol [1]

Structure:
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Figure 1. Chemical Structure of 1-Benzyl-4-iodoimidazole.

Synonyms:

1-benzyl-4-iodo-1H-imidazole

1H-Imidazole, 4-iodo-1-(phenylmethyl)-

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-benzyl-4-
iodoimidazole.

Property Value Reference

Melting Point 99-100 °C [1]

Boiling Point 388.4 ± 17.0 °C (Predicted) [1]

Density 1.67 ± 0.1 g/cm³ (Predicted) [1]

Flash Point 188.7 °C [1]

LogP 2.536 [1]

Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the direct synthesis of 1-benzyl-4-
iodoimidazole is not readily available in the reviewed literature, a plausible synthetic route can

be constructed based on the well-established synthesis of its precursors: 4-iodo-1H-imidazole

and the subsequent N-alkylation of the imidazole ring.

Conceptual Synthetic Workflow
The synthesis can be envisioned as a two-step process:

Iodination of Imidazole: Formation of the key intermediate, 4-iodo-1H-imidazole.

N-Benzylation: Alkylation of 4-iodo-1H-imidazole with a benzyl halide.
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Step 1: Iodination

Step 2: N-Benzylation

Imidazole

4-Iodo-1H-imidazole

I₂, Base

Iodine (I₂) Base (e.g., NaOH)

1-Benzyl-4-iodoimidazole

Benzyl Halide, Base

Benzyl Halide (e.g., Benzyl Bromide) Base (e.g., K₂CO₃)
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1-Benzyl-4-iodoimidazole

Cross-Coupling Reactions
(e.g., Suzuki, Heck)

Novel Imidazole Derivatives

Biological Screening

Identification of Biological Target
(e.g., Enzyme, Receptor)

Modulation of Signaling Pathway

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1280973#1-benzyl-4-iodoimidazole-cas-number-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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